3-Bromo-4,6-dichloro-8-methylquinoline
Description
3-Bromo-4,6-dichloro-8-methylquinoline is a halogenated quinoline derivative characterized by a bromine atom at position 3, chlorine atoms at positions 4 and 6, and a methyl group at position 7. This substitution pattern confers unique electronic and steric properties, making it a versatile intermediate in pharmaceutical and materials chemistry.
However, related halogenated quinolines exhibit melting points in the range of 196–208°C (with decomposition observed in some cases) and moderate solubility in polar aprotic solvents .
Properties
CAS No. |
1204811-05-1 |
|---|---|
Molecular Formula |
C10H6BrCl2N |
Molecular Weight |
290.969 |
IUPAC Name |
3-bromo-4,6-dichloro-8-methylquinoline |
InChI |
InChI=1S/C10H6BrCl2N/c1-5-2-6(12)3-7-9(13)8(11)4-14-10(5)7/h2-4H,1H3 |
InChI Key |
FEGTZTVBMBFMSR-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC(=C1)Cl)C(=C(C=N2)Br)Cl |
Synonyms |
3-Bromo-4,6-dichloro-8-methylquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Similarities and Differences
The following compounds share structural motifs with 3-bromo-4,6-dichloro-8-methylquinoline:
| Compound Name | CAS Number | Substituents | Key Features |
|---|---|---|---|
| 6-Chloro-3,4-dibromo-8-methylquinoline | 1211751-43-7 | 6-Cl, 3,4-Br, 8-CH3 | Halogen positional isomerism |
| 4-Bromo-2-methyl-8-trifluoromethylquinoline | 1070879-58-1 | 4-Br, 2-CH3, 8-CF3 | Trifluoromethyl group at C8 |
| 5-Bromo-4,6-dichloro-2-methanesulfonyl-pyrimidine | 98028-01-4 | Pyrimidine core, Br/Cl at C5/C4/C6 | Heterocycle variation (pyrimidine) |
| 8-β-Aminobutylamino-6-methoxyquinoline | - | 6-OCH3, 8-NH(CH2)3NH2 | Aminoalkyl and methoxy substituents |
Key Observations :
- Halogen Arrangement: 6-Chloro-3,4-dibromo-8-methylquinoline differs in halogen placement (Br at C3/C4 vs. C3-Br, C4/C6-Cl in the target compound). Bromine’s larger atomic radius at C3 may enhance steric hindrance, affecting reactivity in cross-coupling reactions .
- Core Heterocycle: 98028-01-4 replaces quinoline with pyrimidine, altering electronic properties and binding affinities in biological systems .
Physicochemical Properties
- Melting Points: Derivatives like 8-β-aminobutylamino-6-methoxyquinoline dihydrochloride decompose at 208°C, while halogenated quinolines (e.g., 6-chloro-3,4-dibromo-8-methylquinoline) likely exhibit similar thermal stability .
- Solubility: Methoxy and aminoalkyl groups (e.g., in 8-γ-aminopropylamino-6-methoxyquinoline) enhance water solubility compared to halogenated analogs .
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